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An In-depth Technical Guide to 4-Formylcinnamic Acid (CAS 23359-08-2)

Abstract

4-Formylcinnamic acid (4-FCA) is a bifunctional aromatic compound featuring a carboxylic
acid and an aldehyde group, linked by a propenoic acid backbone. This unique structural
arrangement makes it a highly versatile building block in organic synthesis, materials science,
and drug development. Its ability to participate in orthogonal chemical reactions—Ileveraging
the distinct reactivity of the carboxyl and formyl moieties—positions it as a critical component
for creating complex molecular architectures. This guide provides a comprehensive overview of
4-FCA, detailing its physicochemical properties, synthesis and purification protocols, and core
applications. We delve into its pivotal role as a linker in bioconjugation, particularly for antibody-
drug conjugates (ADCs), and as an organic strut in the construction of functional Metal-Organic
Frameworks (MOFs), offering field-proven insights for researchers, scientists, and drug
development professionals.

Introduction: The Versatility of a Bifunctional
Building Block
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4-Formylcinnamic acid, systematically named (2E)-3-(4-formylphenyl)prop-2-enoic acid, is a
derivative of cinnamic acid. Cinnamic acid and its derivatives are naturally occurring
compounds found in various plants and are known for a wide range of biological activities,
including antioxidant, antimicrobial, and anticancer properties[1][2][3][4]. The strategic
placement of a formyl (aldehyde) group at the para-position of the phenyl ring introduces a
second, highly reactive functional group, transforming the molecule into a powerful and
adaptable synthetic intermediate.

The core value of 4-FCA lies in its dual functionality:

e The carboxylic acid group provides a handle for forming stable amide or ester bonds, making
it ideal for attachment to biomolecules, polymers, or solid supports[5][6].

» The aldehyde group offers a reactive site for forming imines, oximes, or hydrazones,
enabling covalent conjugation to drug molecules or other functional units under mild
conditions.

This guide will explore the practical synthesis, purification, and application of this compound,
providing the technical detail necessary for its successful implementation in a laboratory
setting.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in research. The properties of 4-Formylcinnamic acid are summarized below.

Table 1: Physicochemical Properties of 4-
Formylcinnamic Acid
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Property Value Source(s)

CAS Number 23359-08-2 [7]

Molecular Formula C10HsO3 [718]

Molecular Weight 176.17 g/mol [718]
White to light yellow crystalline

Appearance [81[°]
powder

_ _ >250 °C (typically 251-254 °C
Melting Point ) B [8]
with decomposition)

Boiling Point 373.2 £25.0 °C at 760 mmHg 9]
N Insoluble in water; soluble in
Solubility [8]
hot ethanol
LBOUHDMYVURTMA-
InChl Key [8]

AATRIKPKSA-N

Canonical SMILES O=C(0O)\C=C\clccc(C=0)ccl

Spectroscopic Characterization

Confirming the identity and purity of 4-FCA is typically achieved through standard spectroscopic
methods.

e H NMR Spectroscopy: The proton NMR spectrum provides a clear fingerprint of the
molecule. Chemical shifts are typically recorded in a solvent like DMSO-ds.

o Aldehyde Proton (-CHO): A singlet around 10.0 ppm.

o Aromatic Protons: Two sets of doublets in the range of 7.8-8.1 ppm, characteristic of a
para-substituted benzene ring.

o Vinyl Protons (-CH=CH-): Two doublets, part of an AX system, typically observed between
6.5 and 7.8 ppm with a large coupling constant (J = 16 Hz) confirming the trans
configuration.
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o Carboxylic Acid Proton (-COOH): A broad singlet, often above 12.0 ppm, which can
exchange with D20.

e 13C NMR Spectroscopy: The carbon spectrum further confirms the structure, with
characteristic peaks for the carbonyls of the aldehyde (~193 ppm) and carboxylic acid (~167
ppm), as well as aromatic and vinyl carbons[10].

« Infrared (IR) Spectroscopy: Key vibrational bands include a strong C=0 stretch for the
carboxylic acid (~1680 cm~1), another C=0 stretch for the aldehyde (~1700 cm~1), and O-H
stretching for the acid (~2500-3300 cm™1, broad).

e Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode will show a
prominent peak for the deprotonated molecule [M-H]~ at m/z 175.04.

Synthesis and Purification

While 4-Formylcinnamic acid is commercially available, its synthesis in the lab is often
required for custom applications or large-scale needs. The most common synthetic strategies
involve condensation reactions, such as the Knoevenagel or Perkin reaction, starting from a
terephthaldehydic acid derivative.

Diagram 1: Synthetic Pathway via Knoevenagel
Condensation
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Caption: Knoevenagel condensation of 4-carboxybenzaldehyde with malonic acid.

Experimental Protocol: Synthesis of 4-Formylcinnamic
Acid

This protocol describes a typical Knoevenagel condensation. The causality behind the choice
of reagents is critical: pyridine acts as a base to deprotonate malonic acid, forming a reactive

nucleophile, while piperidine serves as a more potent catalyst to facilitate the initial

condensation and subsequent decarboxylation.

Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
combine 4-carboxybenzaldehyde (1 equivalent) and malonic acid (1.1 equivalents).

Solvent and Catalyst: Add anhydrous pyridine to dissolve the reactants (approx. 3-5 mL per
gram of aldehyde). Add a catalytic amount of piperidine (approx. 0.05 equivalents).

Reaction: Heat the mixture to reflux (typically 90-100 °C) and maintain for 3-5 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing
the consumption of the starting aldehyde. The evolution of CO2z gas indicates the
decarboxylation step is proceeding.

Workup: After cooling to room temperature, pour the reaction mixture into an excess of cold
dilute hydrochloric acid (e.g., 2 M HCI). This step protonates the carboxylate and neutralizes
the pyridine, causing the crude product to precipitate.

Isolation: Collect the resulting solid precipitate by vacuum filtration. Wash the solid
thoroughly with cold water to remove residual acid and pyridine hydrochloride.

Drying: Dry the crude product in a vacuum oven at 60-70 °C to a constant weight.

Experimental Protocol: Purification by Recrystallization

Recrystallization is an effective method for purifying 4-FCA, leveraging its poor solubility in

water and good solubility in hot alcohols[8][11]. A mixed solvent system is ideal.

Solvent Selection: Place the crude 4-FCA solid in an Erlenmeyer flask. Add a minimal
amount of a hot solvent in which it is highly soluble (e.g., ethanol or acetic acid) until the
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solid just dissolves.

 Induce Crystallization: While the solution is still hot, slowly add a solvent in which the product
is poorly soluble (e.g., hot water) dropwise until the solution becomes faintly turbid. The goal
is to reach the saturation point.

o Crystal Growth: Add a few more drops of the "good" solvent (ethanol) to redissolve the
precipitate and then allow the flask to cool slowly to room temperature. For optimal crystal
formation and purity, avoid rapid cooling. Subsequently, cool the flask in an ice bath to
maximize yield.

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash with a small
amount of cold water, and dry under vacuum.

 Validation: Confirm the purity of the final product by measuring its melting point, which should
be sharp and within the literature range (251-254 °C), and by obtaining a clean *H NMR
spectrum.

Core Applications in Research and Development

The true utility of 4-Formylcinnamic acid is realized in its application as a heterobifunctional
linker, enabling the precise assembly of complex molecular systems.

Linker for Drug Development and Bioconjugation

In the field of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs), the linker
connecting the antibody to the cytotoxic payload is a critical component that dictates the
stability, efficacy, and safety of the conjugate[12]. 4-FCA is an exemplary molecule for this
purpose. Its carboxylic acid can be activated and coupled to lysine residues on an antibody,
while its aldehyde group can form an acid-labile imine bond with an amine-containing drug.

Diagram 2: Workflow for Antibody-Drug Conjugate
(ADC) Synthesis

© 2026 BenchChem. All rights reserved. 6/15 Tech Support


https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-cas-number-23359-08-2
https://pubs.rsc.org/en/content/articlelanding/2014/md/c4md00150h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Linker Activation
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Caption: Conceptual workflow for using 4-FCA as a linker in ADC synthesis.
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This strategy allows for the creation of conjugates that are stable in circulation but can release
the drug payload in the acidic environment of the lysosome within a target cancer cell,
showecasing the principle of a self-validating system where the linker's chemistry is tuned to the
biological environment.

Organic Strut for Metal-Organic Frameworks (MOFSs)

MOFs are crystalline, porous materials constructed from metal ions or clusters coordinated to
organic ligands, known as linkers or struts[13]. The properties of a MOF—such as pore size,
surface area, and chemical functionality—are directly determined by the geometry and
chemical nature of its components[14].

4-Formylcinnamic acid is an excellent candidate for a functional organic linker in MOF
synthesis. The carboxylate group coordinates with the metal centers to form the extended
framework, while the aldehyde group remains uncoordinated and projects into the pores of the
MOF. This provides a powerful post-synthetic modification (PSM) handle, where the aldehyde
can be subsequently reacted to anchor catalysts, sensing molecules, or other functional groups
within the porous structure.

Diagram 3: Role of 4-FCA in Metal-Organic Framework
Assembly
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Caption: Conceptual diagram of a 2D MOF layer using 4-FCA as a linker.

This approach has been used to create MOFs for applications in catalysis, gas separation, and
targeted drug delivery, where the framework itself can be non-toxic while the linker provides the
therapeutic action or a binding site[13][15][16].

Precursor for Advanced Polymers

Cinnamic acid and its derivatives are valuable monomers for creating advanced polymers with
applications ranging from engineered plastics to biomedical materials like drug delivery
systems and shape-memory polymers[17]. The presence of the reactive aldehyde group in 4-
FCA allows for the synthesis of polymers with pendant functional groups that can be used for
cross-linking or for grafting other molecules onto the polymer backbone.

Safety and Handling
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As with any laboratory chemical, proper handling of 4-Formylcinnamic acid is essential for
user safety. It is classified as an irritant.

Table 2: GHS Hazard Information

Hazard Class Category Hazard Statement Source(s)

Lo H315: Causes skin
Skin Irritation 2 o [9][18]
irritation

. H319: Causes serious
Eye Irritation 2 o [9][18]
eye irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [9]
respiratory irritation
Exposure)

Safe Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or
goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat[18]. When handling the
powder, use a dust mask or work in a well-ventilated area or fume hood to avoid inhalation[9]
[18].

» Handling: Avoid contact with skin, eyes, and clothing[18]. Avoid generating dust[18]. Wash
hands thoroughly after handling[9][18].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents[9][18].

o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention if irritation persists[9][18].

o Skin: Wash off with soap and plenty of water. Seek medical attention if irritation occurs[9]
[18].
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o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention[9]
[18].

o Ingestion: Rinse mouth with water and seek medical attention[18].

Conclusion

4-Formylcinnamic acid (CAS 23359-08-2) is more than just a chemical intermediate; it is a
strategic tool for molecular engineering. Its defined structure, dual reactivity, and rigid backbone
provide chemists and materials scientists with a reliable component for building sophisticated,
functional systems. From creating next-generation targeted cancer therapies to designing
highly functional porous materials, the applications of 4-FCA are both broad and impactful. The
protocols and insights provided in this guide serve as a foundation for researchers to harness
the full potential of this versatile molecule in their own discovery and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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